Cas no 80656-42-4 (15?-Hydroxycholestane)

• Product Name: 15?-Hydroxycholestane
• CAS No: 80656-42-4
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 4195378
• PubChem ID: 51351806
• Update Time: 2025-09-26

15?-Hydroxycholestane Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,15-diol, (3b,5a,15b)-
• 5α-cholestane-3β,15β-diol
• 3b,15b-diol-5a-cholestane
• 15beta-hydroxycholestane
• 15beta-hydroxycholestanol
• Epitope ID:153528
• 5
• LMST01010359
• Q27131443
• 5alpha-Cholestan-3beta,15beta-diol
• (3β,5α,15β)-Cholestane-3,15-diol (ACI)
• 5α-cholestane-3ß,15ß-diol
• 5alpha-cholest-8(14)-an-3beta,15beta-diol
• 5alpha-cholestane-3,15-diol
• (3beta,5alpha,15beta)-cholestane-3,15-diol
• (3S,5S,8R,9S,10S,13R,14S,15R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
• (3S,5S,8R,9S,10S,13R,14S,15R,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,15-diol
• 80656-42-4
• A,15
• A-diol
• CS-0455949
• A-cholestane-3
• CHEBI:61839
• 15?-Hydroxycholestane

• MDL： MFCD22416714
• Inchi： 1S/C27H48O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-25,28-29H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23-,24-,25-,26+,27-/m1/s1
• InChI Key： MSKYNEGIINKEKI-PRKDSDQMSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(C)C)C[C@@H](O)[C@H]1[C@@H]1CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O

Computed Properties

• Exact Mass: 404.365430770g/mol
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 8

Experimental Properties

• Density: 1.003±0.06 g/cm3(Predicted)
• Boiling Point: 503.4±50.0 °C(Predicted)
• pka: 15.01±0.70(Predicted)
• Sensitiveness: Sensitive to humidity

15?-Hydroxycholestane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Other Chemical Reagents